Cas no 5329-93-1 (3-propan-2-yloxypropanenitrile)

• Product Name: 3-propan-2-yloxypropanenitrile
• CAS No: 5329-93-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 371653
• Update Time: 2024-01-28

3-propan-2-yloxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-propan-2-yloxypropanenitrile

• Inchi： 1S/C6H11NO/c1-6(2)8-5-3-4-7/h6H,3,5H2,1-2H3
• InChI Key： BMSYXLRQGIFLFO-UHFFFAOYSA-N
• SMILES： C(#N)CCOC(C)C

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 113.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33

Experimental Properties

• Density: 0.886
• Boiling Point: 188.1°Cat760mmHg
• Flash Point: 75.1°C
• PSA: 33.02